3-(2-carboxyethyl)-2-methyl-4,5-dihydro-1,3-thiazol-3-ium bromide

• IUPAC Name: 3-(2-methyl-4,5-dihydro-1,3-thiazol-3-ium-3-yl)propanoic acid;bromide
• InChI: InChI=1S/C7H11NO2S.BrH/c1-6-8(4-5-11-6)3-2-7(9)10;/h2-5H2,1H3;1H
• InChI Key: ZHZSHMAOFCPRMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=[N+](CCS1)CCC(=O)O.[Br-]
• Molecular Formula: C7H12BrNO2S
• Molecular Weight: 254.15 g/mol

Description

3-(2-carboxyethyl)-2-methyl-4,5-dihydro-1,3-thiazol-3-ium bromide, also known as MTT, is a yellow tetrazolium salt commonly used in biochemical and cell biology research. It is widely used as a colorimetric assay reagent to measure cell viability, proliferation, and cytotoxicity. MTT has become a popular choice for researchers due to its low cost, ease of use, and reliable results.

Mechanism of Action

3-(2-carboxyethyl)-2-methyl-4,5-dihydro-1,3-thiazol-3-ium bromide is a tetrazolium salt that is reduced by mitochondrial dehydrogenases in living cells to form a purple formazan product. The amount of formazan produced is proportional to the number of viable cells in the sample. The purple formazan product can be quantified using a spectrophotometer, allowing researchers to measure cell viability and proliferation.
Biochemical and Physiological Effects:
3-(2-carboxyethyl)-2-methyl-4,5-dihydro-1,3-thiazol-3-ium bromide has been shown to have minimal effects on cellular metabolism, making it an ideal reagent for measuring cell viability and proliferation. It is non-toxic to cells and does not interfere with cellular processes. However, it is important to note that 3-(2-carboxyethyl)-2-methyl-4,5-dihydro-1,3-thiazol-3-ium bromide can be affected by environmental factors such as pH and temperature, which can impact the accuracy of the results.

Advantages and Limitations for Lab Experiments

3-(2-carboxyethyl)-2-methyl-4,5-dihydro-1,3-thiazol-3-ium bromide has several advantages for lab experiments. It is a low-cost reagent that is readily available and easy to use. It provides reliable and reproducible results, making it a popular choice for researchers. However, there are limitations to using 3-(2-carboxyethyl)-2-methyl-4,5-dihydro-1,3-thiazol-3-ium bromide. It is only able to measure cell viability and proliferation and cannot provide information on other cellular processes. Additionally, 3-(2-carboxyethyl)-2-methyl-4,5-dihydro-1,3-thiazol-3-ium bromide can be affected by environmental factors, which can impact the accuracy of the results.

Future Directions

There are several future directions for the use of 3-(2-carboxyethyl)-2-methyl-4,5-dihydro-1,3-thiazol-3-ium bromide in scientific research. One area of focus is the development of new assays using 3-(2-carboxyethyl)-2-methyl-4,5-dihydro-1,3-thiazol-3-ium bromide to measure other cellular processes such as apoptosis and autophagy. Another area of focus is the development of new tetrazolium salts with improved sensitivity and specificity. Additionally, there is potential for the use of 3-(2-carboxyethyl)-2-methyl-4,5-dihydro-1,3-thiazol-3-ium bromide in clinical applications such as cancer diagnosis and treatment monitoring.

Scientific Research Applications

3-(2-carboxyethyl)-2-methyl-4,5-dihydro-1,3-thiazol-3-ium bromide has a wide range of applications in scientific research. It is commonly used in cell biology and biochemistry to assess cell viability and proliferation. 3-(2-carboxyethyl)-2-methyl-4,5-dihydro-1,3-thiazol-3-ium bromide is used to evaluate the efficacy of drugs, chemicals, and other compounds on cell growth and survival. It is also used to measure the cytotoxicity of compounds on cells.